Cas no 166398-23-8 (4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone)

• Product Name: 4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone
• CAS No: 166398-23-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1351272
• PubChem ID: 10633177
• Update Time: 2025-11-02

4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-1h-isoquinolin-2-yl)cyclohexan-1-one
• 4-(3,4-DIHYDRO-2(1H)-ISOQUINOLINYL)CYCLOHEXANONE
• 4-(Tetrahydroisoquinolin-2yl)cyclohexanone
• SureCN9115585
• CTK8D3826
• PubChem16284
• KB-33991
• 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone
• 4-[2-(1,2,3,4-tetrahydroisoquinolinyl)]cyclohexanone
• 7,8-difluoro-2-methoxyquinoline-4-carbaldehyde
• Cyclohexanone, 4-(3,4-dihydro-2(1H)-isoquinolinyl)-
• 4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexan-1-one
• DB-064610
• 166398-23-8
• AKOS015855465
• SCHEMBL9115585
• DTXSID30442792
• 4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone

• Inchi： 1S/C15H19NO/c17-15-7-5-14(6-8-15)16-10-9-12-3-1-2-4-13(12)11-16/h1-4,14H,5-11H2
• InChI Key： BYRHPLCFXPSWTK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.124
• PSA: 20.31000
• LogP: 2.49430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone

4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone (CAS 166398-23-8): A Versatile Building Block in Medicinal Chemistry

4-(3,4-Dihydroisoquinolin-2(1H)-yl)cyclohexanone (CAS 166398-23-8) is a structurally unique compound that has gained significant attention in pharmaceutical research and organic synthesis. This bicyclic amine-ketone hybrid serves as a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. The compound's dihydroisoquinoline moiety provides excellent binding properties to various biological targets, while the cyclohexanone group offers multiple sites for structural modification.

Recent studies highlight the growing importance of 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone derivatives in addressing neurological disorders, a major focus area in modern medicine. Researchers are particularly interested in how this compound's rigid yet flexible structure can be optimized for better blood-brain barrier penetration - a key challenge in CNS drug development. The compound's balanced lipophilicity profile makes it an attractive candidate for creating novel therapeutics with improved pharmacokinetic properties.

The synthesis of CAS 166398-23-8 typically involves a multi-step process starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. Advanced purification techniques ensure high purity levels (>98%) required for pharmaceutical applications, with characterization performed using HPLC, NMR, and mass spectrometry.

From a medicinal chemistry perspective, the 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone core offers several advantages. Its conformationally constrained structure reduces entropic penalties upon binding to biological targets, while the ketone functionality allows for diverse chemical transformations. These properties explain why this compound appears in numerous patent applications for neuroprotective agents and cognitive enhancers.

Market analysis indicates growing demand for high-purity 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone, particularly from contract research organizations and academic laboratories. The compound's versatility as a pharmacophore building block makes it valuable for fragment-based drug discovery programs. Current research explores its potential in developing treatments for neurodegenerative diseases, an area receiving increased funding and public attention.

Quality control specifications for CAS 166398-23-8 typically include rigorous testing for residual solvents, heavy metals, and related substances. Reputable suppliers provide comprehensive analytical data packages and structure-activity relationship (SAR) studies to support research applications. The compound's stability under various storage conditions makes it practical for long-term research projects.

Recent scientific literature reveals innovative applications of 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone derivatives beyond traditional medicinal chemistry. Materials scientists are investigating its potential in creating functionalized polymers with unique electronic properties. Additionally, its chiral centers make it interesting for asymmetric synthesis applications in fine chemical production.

The safety profile of 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone has been well-documented in scientific literature. While not classified as hazardous under standard handling conditions, researchers should follow good laboratory practices when working with this compound. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling.

Future research directions for CAS 166398-23-8 include exploring its potential in combination therapies and as a precursor for bioconjugates. The compound's ability to serve as a molecular scaffold for targeted drug delivery systems is particularly promising. Computational chemistry approaches are being employed to design novel analogs with enhanced binding affinities and selectivity.

For researchers sourcing 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone, it's crucial to verify supplier credentials and request certificates of analysis. The compound is typically available in gram to kilogram quantities, with custom synthesis options for specialized derivatives. Documentation should include complete spectroscopic characterization data and information about storage stability.

The intellectual property landscape surrounding 4-(3,4-dihydroisoquinolin-2(1H)-yl)cyclohexanone derivatives continues to evolve, with new patents emerging regularly. Pharmaceutical companies are actively investigating this scaffold for various therapeutic areas, reflecting its structural versatility and drug-like properties. This sustained interest ensures ongoing research and development activities related to this valuable chemical entity.